5-[2-bromo-5-(trifluoromethyl)phenyl]-2-furaldehyde

• IUPAC Name: 5-[2-bromo-5-(trifluoromethyl)phenyl]furan-2-carbaldehyde
• InChI: InChI=1S/C12H6BrF3O2/c13-10-3-1-7(12(14,15)16)5-9(10)11-4-2-8(6-17)18-11/h1-6H
• InChI Key: APRPKHGVRCXGHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C2=CC=C(O2)C=O)Br
• Molecular Formula: C12H6BrF3O2
• Molecular Weight: 319.07 g/mol

Description

Synthesis Analysis

The synthesis of furan derivatives, including compounds similar to 5-[2-bromo-5-(trifluoromethyl)phenyl]-2-furaldehyde, involves several innovative methods. A notable approach is the catalytic air-oxidation of 5-hydroxymethylfurfural (HMF) to 2,5-diformylfuran (DFF) and further to furan-2,5-dicarboxylic acid (FDA) with metal=bromide catalysts showing the versatility of furan derivatives synthesis (Partenheimer & Grushin, 2001). Additionally, Pd-catalyzed cross-coupling reactions of aryl- and heteroarylzinc halides with 5-bromo-2-furaldehyde have been developed to prepare a wide range of 5-substituted 2-furaldehydes, showcasing a method potentially applicable to synthesizing 5-[2-bromo-5-(trifluoromethyl)phenyl]-2-furaldehyde (Kim & Rieke, 2013).

Molecular Structure Analysis

The electronic structure of similar compounds, such as 5-(hydroxymethyl)-2-furaldehyde, has been characterized using high-level quantum chemical calculations. Optimized molecular geometry, vibrational properties, electronic properties, and chemical shifts were analyzed, providing insights into the molecular structure of furan derivatives (Rajkumar et al., 2020).

Chemical Reactions and Properties

Research on 5-substituted-2-furaldehydes highlights various synthetic protocols and chemical reactions. The organozinc route for preparing 5-substituted 2-furaldehydes demonstrates the chemical versatility and reactivity of these compounds under mild conditions, indicating potential reactions and properties of 5-[2-bromo-5-(trifluoromethyl)phenyl]-2-furaldehyde (Kim & Rieke, 2013).

Physical Properties Analysis

Although direct studies on 5-[2-bromo-5-(trifluoromethyl)phenyl]-2-furaldehyde are limited, related research on furan derivatives provides insights into their physical properties. For example, the high-performance liquid chromatographic determination of furfural and hydroxymethylfurfural in honey suggests methodologies for analyzing the physical properties of furan derivatives (Coco et al., 1996).

Chemical Properties Analysis

The chemical properties of furan derivatives, including reactivity and stability, can be inferred from studies on similar compounds. For instance, the synthesis and characterization of various furan derivatives, including their optical, electrochemical, and photophysical properties, offer valuable information on the chemical behavior of furan-based compounds (Kang et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. It could be of interest in various fields, including organic chemistry, medicinal chemistry, and materials science.